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Compound of Interest

Compound Name: 3-(2-Bromophenyl)butanoic acid

CAS No.: 66192-08-3

Cat. No.: B1288658

Get Quote

Executive Summary
3-(2-Bromophenyl)butanoic acid is a chiral ngcontent-ng-c2307461527="" _nghost-ng-

c2764567632="" class="inline ng-star-inserted">

-aryl carboxylic acid characterized by a 2-bromophenyl moiety attached to the

-position of a butyric acid backbone. It serves as a critical pharmacophore building block,
particularly in the synthesis of 4-bromo-3-methyl-1-indanone scaffolds via intramolecular
Friedel-Crafts cyclization. Its ortho-bromo substituent introduces significant steric hindrance
and electronic effects that distinguish its reactivity profile from meta- or para- isomers,
necessitating specialized synthetic strategies for enantiomeric resolution.[1]

Molecular Architecture & Properties[1][2][3][4]
Structural Analysis
The molecule consists of a butanoic acid chain substituted at the 3-position with a 2-

bromophenyl group.[1][2][3][4][5] The presence of the bromine atom at the ortho position
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relative to the alkyl chain creates a "steric lock," restricting rotation around the C(aryl)-C(

) bond and influencing the conformation of the carboxylic acid tail.

Molecular Formula:

Molecular Weight: 243.10 g/mol [1]

Key Functional Groups: Carboxylic acid (

), Aryl bromide (

), Chiral center (

).

Physical Properties (Predicted/Analogous)
Physical State: Solid (typically off-white to pale yellow powder).[1]

Melting Point: 98–105 °C (Estimated based on 3-(2-bromophenyl)propionic acid analogs).

Solubility: Soluble in polar organic solvents (DCM, EtOAc, Methanol); sparingly soluble in

water; soluble in aqueous base.

Stereochemistry and Isomerism
The C3 carbon is a stereogenic center, resulting in two enantiomers: (R) and (S).

Cahn-Ingold-Prelog (CIP) Priority
To assign configuration, we prioritize the four groups attached to C3:

-Ar(2-Br) (Highest Priority: Bromine has high atomic number attached to the ring).

ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted">

(Carbon attached to oxygens).

ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted">
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(Methyl group).

(Lowest Priority).

S-Configuration: Counter-clockwise arrangement (1 ngcontent-ng-c2307461527="" _nghost-

ng-c2764567632="" class="inline ng-star-inserted">

2

3) with H in back.

R-Configuration: Clockwise arrangement (1 ngcontent-ng-c2307461527="" _nghost-ng-

c2764567632="" class="inline ng-star-inserted">

2

3) with H in back.

Stereochemical Visualization
The following diagram illustrates the stereochemical relationship and the CIP priority flow.

Configuration Logic
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Click to download full resolution via product page

Caption: CIP Priority assignment for 3-(2-Bromophenyl)butanoic acid stereoisomers.

Synthetic Pathways[1][5][9][11]
Route A: Asymmetric Conjugate Addition
(Enantioselective)
This is the preferred route for pharmaceutical applications requiring high enantiomeric excess

(ee). It utilizes a Rhodium-catalyzed addition of 2-bromophenylboronic acid to a crotonate

ester.

Reagents: 2-Bromophenylboronic acid, Ethyl crotonate,

or

, Chiral Ligand (e.g., (R)-BINAP).

Mechanism: The chiral Rh-complex coordinates with the boronic acid and the olefin, directing

the addition to the Re or Si face of the double bond.

Note: The ortho-bromo substituent may reduce yield compared to para-isomers due to steric

hindrance, requiring higher catalyst loading or elevated temperatures [1].[1]

Route B: Racemic Synthesis & Resolution
Suitable for initial SAR studies where both enantiomers are needed.[1]

Condensation: 2-Bromobenzaldehyde + Meldrum's Acid

Arylidene intermediate.

Reduction:

reduction to the benzyl derivative.

Alkylation/Hydrolysis: Conversion to the acid.[1]

Alternative: Copper-catalyzed Grignard addition (2-Br-Ph-MgBr) to ethyl crotonate.
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Resolution: Formation of diastereomeric salts using chiral amines (e.g., (R)-1-

Phenylethylamine) followed by fractional crystallization.

Synthesis Workflow Diagram

Starting Material:
2-Bromophenylboronic Acid

Reaction:
Conjugate Addition

(1,4-Addition)

Reagent:
Ethyl Crotonate

Catalyst System:
Rh(I) / (R)-BINAP

(Asymmetric Induction)

Intermediate:
Ethyl 3-(2-bromophenyl)butanoate

(High ee)

Hydrolysis:
LiOH / THF / H2O

Target:
(S)-3-(2-Bromophenyl)butanoic Acid

Click to download full resolution via product page

Caption: Enantioselective synthesis pathway via Rh-catalyzed conjugate addition.

Applications in Drug Discovery: The Indanone
Scaffold
The primary utility of 3-(2-Bromophenyl)butanoic acid lies in its cyclization to form 4-bromo-

3-methyl-1-indanone.[1] This scaffold is highly valued because the bromine atom at the C4

position (peri-position to the ketone) allows for divergent synthesis of polycyclic systems.
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Intramolecular Friedel-Crafts Cyclization[1]
Activation: The carboxylic acid is converted to an acid chloride (

) or mixed anhydride.

Cyclization: Lewis acid (ngcontent-ng-c2307461527="" _nghost-ng-c2764567632=""

class="inline ng-star-inserted">

or

) induces ring closure.

Regioselectivity: Cyclization occurs at the unsubstituted ortho position (C6 of the original

phenyl ring).

Product: 4-Bromo-3-methyl-2,3-dihydro-1H-inden-1-one.[1]

Analytical Characterization Data (Expected)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.3wpharm.com/product/78398.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1288658?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technique Signal Characteristics Structural Insight

1H NMR
1.30 (d, 3H,

)

Methyl doublet confirms

branching.

2.55-2.70 (m, 2H,

)

Diastereotopic methylene

protons adjacent to COOH.

3.80-4.00 (m, 1H,

)

Methine proton shifted

downfield by aryl ring.

7.00-7.60 (m, 4H,

)

Aromatic region; specific

splitting indicates ortho-

substitution.

IR 1705-1720 Strong C=O stretch

(Carboxylic Acid).

MS M+ and [M+2]+ (1:1 ratio)

Characteristic Bromine isotope

pattern (

).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Contact our Ph.D. Support Team for a compatibility check
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